Cas no 2138280-94-9 (3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2138280-94-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6141206
• PubChem ID: 165854066
• Update Time: 2025-10-29

3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine
• EN300-1109641
• 2138280-94-9
• 3,5-dimethyl-1-[(oxan-3-yl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C11H19N3O/c1-8-11(12)9(2)14(13-8)6-10-4-3-5-15-7-10/h10H,3-7,12H2,1-2H3
• InChI Key： PEZVAMBOVDBBBO-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 2138280-94-9)

The compound 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine, identified by its CAS No. 2138280-94-9, is a specialized organic molecule with a unique structural framework. This chemical entity belongs to the pyrazole class, characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the oxan-3-yl (tetrahydropyran) moiety and the dimethyl substitution pattern enhances its potential applications in pharmaceutical and agrochemical research. Its molecular formula and precise stereochemistry make it a subject of interest for synthetic chemists and material scientists alike.

In recent years, the demand for novel heterocyclic compounds like 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged for developing kinase inhibitors or antimicrobial agents. The compound’s pyrazole-amine core is frequently explored in medicinal chemistry, aligning with trends in fragment-based drug design and targeted therapeutics. These keywords reflect current industry priorities, as evidenced by rising searches for "pyrazole derivatives in drug development" and "heterocyclic amine applications."

From a synthetic perspective, the introduction of the oxan-3-ylmethyl group in CAS 2138280-94-9 offers steric and electronic modulation, which can influence binding affinity in biological systems. This aligns with the growing focus on structure-activity relationship (SAR) studies, a frequently searched topic among chemists. The compound’s stability under physiological conditions also makes it a candidate for prodrug formulations, another hot topic in pharmaceutical forums. Its lipophilicity, calculated logP values, and hydrogen-bonding capacity are often discussed in QSAR (Quantitative Structure-Activity Relationship) models.

Beyond pharmaceuticals, 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine has potential in material science, particularly in the design of organic semiconductors or ligands for catalysis. The pyrazole ring’s electron-rich nature and the tetrahydropyran group’s conformational flexibility could contribute to novel polymer architectures. This intersects with trending searches like "heterocycles in organic electronics" and "nitrogen-containing ligands," highlighting its multidisciplinary relevance.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with industry standards. Regulatory databases emphasize the importance of proper handling protocols, though CAS 2138280-94-9 is not classified under hazardous categories. Its non-toxic profile at standard concentrations supports its adoption in green chemistry initiatives, a key focus area for sustainable research.

In summary, 3,5-dimethyl-1-(oxan-3-yl)methyl-1H-pyrazol-4-amine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and materials engineering, coupled with its alignment with trending research queries like "pyrazole synthesis optimization" and "tetrahydropyran derivatives," positions it as a molecule of significant academic and industrial interest. Future studies may further elucidate its role in addressing challenges in precision medicine and smart materials.